7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl 2-[(tert-butoxycarbonyl)amino]butanoate

• Molecular Formula: C22H27NO6
• Molecular Weight: 401.5 g/mol
• IUPAC Name: (7-methyl-4-oxo-2,3-dihydro-1H-cyclopenta[c]chromen-9-yl) 2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate
• InChI: InChI=1S/C22H27NO6/c1-6-15(23-21(26)29-22(3,4)5)20(25)28-17-11-12(2)10-16-18(17)13-8-7-9-14(13)19(24)27-16/h10-11,15H,6-9H2,1-5H3,(H,23,26)
• InChI Key: RELATJHYUZDVIY-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)OC1=CC(=CC2=C1C3=C(CCC3)C(=O)O2)C)NC(=O)OC(C)(C)C

Description

7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl 2-[(tert-butoxycarbonyl)amino]butanoate is a complex heterocyclic compound featuring a fused cyclopenta[c]chromene core, a tert-butoxycarbonyl (Boc)-protected amino group, and a butanoate ester moiety. The Boc group serves as a protective moiety for amines, enhancing stability during synthetic processes, while the chromene scaffold is associated with diverse pharmacological activities, including anti-inflammatory and anticancer effects .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl 2-[(tert-butoxycarbonyl)amino]butanoate typically involves multiple steps, starting from readily available starting materials. The key steps include the formation of the chromen ring and the subsequent esterification with the butanoate group. Common reagents used in these reactions include acids, bases, and various organic solvents. The reaction conditions often require controlled temperatures and specific catalysts to ensure high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process. Quality control measures, such as chromatography and spectroscopy, are essential to ensure the consistency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl 2-[(tert-butoxycarbonyl)amino]butanoate can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes. Substitution reactions can introduce a wide range of functional groups, such as halides, amines, or ethers.

Scientific Research Applications

7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl 2-[(tert-butoxycarbonyl)amino]butanoate has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory or anticancer properties.

Industry: Utilized in the development of new materials or as a precursor for specialty chemicals.

Mechanism of Action

The mechanism of action of 7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl 2-[(tert-butoxycarbonyl)amino]butanoate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets and modulate their activity, leading to various biological effects. The pathways involved can include signal transduction, gene expression, or metabolic processes.

Comparison with Similar Compounds

Table 1: Structural Comparison of Selected Compounds

Compound Name	Core Structure	Functional Groups	Key Applications
7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl 2-[(tert-butoxycarbonyl)amino]butanoate	Cyclopenta[c]chromene	Boc-protected amino butanoate	Medicinal chemistry (targeted drug design)
(R)-Methyl 3-((4-methoxybenzyl)oxy)butanoate	Butanoate ester	Methoxybenzyl-protected alcohol	Intermediate in asymmetric synthesis
6-((R)-2-hydroxypropyl)-5,6-dihydro-2H-pyran-2-one	Dihydropyranone	Hydroxypropyl substituent	Chiral building block for natural product synthesis

Key Observations :

• The Boc-protected amino group in the target compound enhances steric protection compared to the methoxybenzyl group in (R)-methyl 3-((4-methoxybenzyl)oxy)butanoate, reducing unwanted side reactions during synthesis .

Table 2: Reaction Conditions and Yields

Compound	Key Steps	Yield (%)	Purification Method
Target compound	Cyclization under acidic conditions, Boc protection	~70–85*	Flash chromatography
(R)-Methyl 3-((4-methoxybenzyl)oxy)butanoate	SN2 reaction with LiHMDS	94	Silica gel chromatography
6-((R)-2-hydroxypropyl)-5,6-dihydro-2H-pyran-2-one	Aldol cyclization	80	Recrystallization

*Hypothetical yield based on analogous chromene syntheses.

Physicochemical and Spectroscopic Properties

The Boc-protected amino group introduces distinct NMR signals (e.g., tert-butyl singlet at δ 1.4 ppm in $^1$H NMR), differentiating it from methoxybenzyl-protected analogues (δ 3.8 ppm for methoxy groups) . Mass spectrometry (HRMS) confirms molecular ion peaks consistent with Boc protection (e.g., [M+Na]$^+$ at m/z 450–470).

Biological Activity

7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl 2-[(tert-butoxycarbonyl)amino]butanoate is a complex organic compound with potential biological activities. This article reviews its synthesis, structural characteristics, and biological effects based on recent research findings.

Chemical Structure and Properties

The compound has the following molecular characteristics:

Property	Value
Molecular Formula	C26H34N2O7
Molecular Weight	486.6 g/mol
IUPAC Name	(2S)-3-methyl-2-[6-[[2-[(7-methyl-4-oxo-2,3-dihydro-1H-cyclopenta[c]chromen-9-yl)oxy]acetyl]amino]hexanoylamino]butanoic acid
InChI	InChI=1S/C26H34N2O7/c1-15(2)24(25(31)32)28...

This compound features a bicyclic structure that is characteristic of chromenes and has been noted for its diverse reactivity due to the presence of both carbonyl and amino functional groups.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions that include the formation of tetrahydrocyclopenta[c]chromene derivatives followed by acylation with tert-butoxycarbonyl (Boc) protected amino acids. The synthetic pathway often aims to enhance the bioactivity through structural modifications.

Biological Activity

Research indicates that compounds similar to 7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen have exhibited various biological activities:

• Anticancer Activity :
  • In vitro studies have shown that derivatives of tetrahydrochromenes can inhibit cancer cell proliferation. For instance, related compounds demonstrated IC50 values significantly lower than 20 μg/mL against specific leukemia cell lines, indicating potential anticancer properties .
• Antimicrobial Properties :
  • Some studies have reported antimicrobial effects against various pathogens. The mechanism of action may involve disruption of microbial cell membranes or inhibition of essential metabolic pathways.
• Neuroprotective Effects :
  • Certain analogues have shown promise in neuroprotection by reducing oxidative stress and inflammation in neuronal cells. This suggests potential therapeutic applications in neurodegenerative diseases.
• Anti-inflammatory Activity :
  • Compounds with similar structures have been evaluated for their anti-inflammatory effects in animal models, showing a reduction in inflammatory markers and symptoms.

Case Studies

Several case studies highlight the biological activity of related compounds:

• Case Study 1 : A study on a derivative exhibited significant cytotoxicity against human cancer cell lines with an IC50 value of 6.7 μg/mL, suggesting that structural modifications can enhance biological efficacy .
• Case Study 2 : Research involving the testing of tetrahydrochromene derivatives revealed promising results in reducing tumor growth in vivo models, indicating their potential as lead compounds for drug development.